Cas no 1806735-08-9 (2-Hydroxy-4-nitro-3-(trifluoromethoxy)pyridine-6-sulfonamide)

• Product Name: 2-Hydroxy-4-nitro-3-(trifluoromethoxy)pyridine-6-sulfonamide
• CAS No: 1806735-08-9
• MF: C₆H₄F₃N₃O₆S
• MW: 303.17267036438
• CID: 4831801
• Update Time: 2025-06-11

2-Hydroxy-4-nitro-3-(trifluoromethoxy)pyridine-6-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-Hydroxy-4-nitro-3-(trifluoromethoxy)pyridine-6-sulfonamide

• Inchi： 1S/C6H4F3N3O6S/c7-6(8,9)18-4-2(12(14)15)1-3(11-5(4)13)19(10,16)17/h1H,(H,11,13)(H2,10,16,17)
• InChI Key： KHRSESQJPKMXOU-UHFFFAOYSA-N
• SMILES： S(C1=CC(=C(C(N1)=O)OC(F)(F)F)[N+](=O)[O-])(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 593
• XLogP3: -0.1
• Topological Polar Surface Area: 153

Additional information on 2-Hydroxy-4-nitro-3-(trifluoromethoxy)pyridine-6-sulfonamide

2-Hydroxy-4-nitro-3-(trifluoromethoxy)pyridine-6-sulfonamide

2-Hydroxy-4-nitro-3-(trifluoromethoxy)pyridine-6-sulfonamide (CAS No. 1806735-08-9) is a highly specialized organic compound with a complex structure that combines multiple functional groups, making it a subject of interest in various fields of chemistry and materials science. This compound is characterized by its pyridine ring, which serves as the central framework, with substituents at positions 2, 3, 4, and 6. The presence of hydroxyl (-OH), nitro (-NO₂), trifluoromethoxy (-OCF₃), and sulfonamide (-SO₂NH₂) groups introduces unique electronic and steric properties, rendering it suitable for a wide range of applications.

The sulfonamide group at position 6 is particularly notable for its ability to form strong hydrogen bonds, which enhances the compound's solubility in polar solvents. This property is advantageous in pharmaceutical applications, where solubility is critical for bioavailability. Recent studies have explored the potential of 2-hydroxy-4-nitro-3-(trifluoromethoxy)pyridine-6-sulfonamide as a precursor in drug design, particularly in the development of kinase inhibitors. The sulfonamide moiety has been shown to interact effectively with the ATP-binding pockets of various kinases, making it a promising candidate for anti-cancer therapies.

The trifluoromethoxy group at position 3 contributes significantly to the compound's electronic characteristics. Its electron-withdrawing nature increases the electrophilicity of the pyridine ring, facilitating various electrophilic substitution reactions. This feature has been exploited in the synthesis of advanced materials, such as high-performance polymers and optoelectronic devices. For instance, researchers have utilized this compound as a building block for constructing novel π-conjugated systems with enhanced electron transport properties.

The hydroxyl group at position 2 and the nitro group at position 4 further modulate the electronic properties of the molecule. The hydroxyl group introduces additional hydrogen bonding capabilities, while the nitro group enhances the compound's stability under oxidative conditions. These attributes make 2-hydroxy-4-nitro-3-(trifluoromethoxy)pyridine-6-sulfonamide an ideal candidate for use in redox-sensitive applications, such as sensors and energy storage devices.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through a combination of nucleophilic aromatic substitution and coupling reactions. The development of scalable synthesis routes has significantly reduced production costs, making this compound more accessible for industrial applications. Moreover, computational studies have provided deeper insights into its electronic structure and reactivity, paving the way for its use in next-generation materials.

In terms of environmental impact, 2-hydroxy-4-nitro-3-(trifluoromethoxy)pyridine-6-sulfonamide has shown remarkable stability under physiological conditions, which is crucial for its biomedical applications. However, its persistence in aquatic environments has raised concerns regarding ecological safety. Ongoing research is focused on developing biodegradable derivatives that retain the compound's desirable properties while minimizing its environmental footprint.

The versatility of 2-hydroxy-4-nitro-3-(trifluoromethoxy)pyridine-6-sulfonamide lies in its ability to serve as a multifunctional platform for chemical modifications. Its modular structure allows chemists to introduce additional functional groups or modify existing ones to tailor its properties for specific applications. For example, recent studies have demonstrated the successful incorporation of this compound into self-healing polymers and stimuli-responsive materials.

Looking ahead, the demand for 2-hydroxy-4-nitro-3-(trifluoromethoxy)pyridine-6-sulfonamide is expected to grow as researchers continue to uncover its potential in emerging fields such as nanotechnology and green chemistry. Its unique combination of functional groups positions it as a key player in the development of sustainable chemical processes and advanced materials.